N-(5-chloro-2-methoxyphenyl)-2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetamide
• InChI: InChI=1S/C21H18ClN3O4S2/c1-29-17-5-4-13(22)11-15(17)23-18(26)12-25-16-7-10-31-19(16)20(27)24(21(25)28)8-6-14-3-2-9-30-14/h2-5,7,9-11,19H,6,8,12H2,1H3/p+1
• InChI Key: FDMGIWCXEBIZOQ-UHFFFAOYSA-O
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CCC4=CC=CS4
• Molecular Formula: C21H19ClN3O4S2+
• Molecular Weight: 477.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide is a useful research compound. Its molecular formula is C21H18ClN3O4S2 and its molecular weight is 475.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Heterocyclic Compounds: Researchers have developed methods to synthesize novel heterocyclic compounds derived from visnaginone and khellinone, showcasing potential anti-inflammatory and analgesic activities. These compounds include benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, indicating a broad range of chemical versatility and therapeutic potential (Abu‐Hashem et al., 2020).
• Chemical Behavior and Biological Evaluation: The chemical reactivity of a related pyrimidine derivative was investigated, leading to the creation of Schiff bases and various nitrogen heterocycles such as pyrazoles, pyrimidines, and diazepines. This research demonstrates the compound's utility as a building block for synthesizing a wide range of biologically active molecules (Farouk, Ibrahim, & El-Gohary, 2021).

Biological Activities and Applications

• In Vitro Cytotoxic Activity: Efforts to identify new anticancer agents led to the attachment of different aryloxy groups to a pyrimidine ring, showing cancer cell growth inhibition against a panel of cancer cell lines. This indicates the compound's potential as a template for developing new anticancer drugs (Al-Sanea et al., 2020).
• Antitumor Activity: A study on 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives revealed potent anticancer activity, comparable to doxorubicin, on human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines. This highlights the therapeutic potential of derivatives of the compound for cancer treatment (Hafez & El-Gazzar, 2017).